Cas no 508233-82-7 (Vortioxetine Impurity 3)

• Product Name: Vortioxetine Impurity 3
• CAS No: 508233-82-7
• MF: C₁₇H₂₀N₂S
• MW: 284.419102668762
• CID: 3029059
• PubChem ID: 9814387
• Update Time: 2025-04-21

Vortioxetine Impurity 3 Chemical and Physical Properties

Names and Identifiers

• Vortioxetine Impurity 3
• 1-(2-(p-Tolylthio)phenyl)piperazine
• 508233-82-7
• CHEMBL2220208
• BDBM50400880
• SCHEMBL546684
• CHEMBL2205045

• Inchi： 1S/C17H20N2S/c1-14-6-8-15(9-7-14)20-17-5-3-2-4-16(17)19-12-10-18-11-13-19/h2-9,18H,10-13H2,1H3
• InChI Key： HAMAPMMCMQNNBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=CC=CC=C1N1CCNCC1

Computed Properties

• Exact Mass: 284.13471982Da
• Monoisotopic Mass: 284.13471982Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.6Ų